Cas no 17671-50-0 (2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1))

• Product Name: 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1)
• CAS No: 17671-50-0
• MF: C₁₁H₁₉NO₉
• MW: 309.269864320755
• MDL: MFCD06411579
• CID: 50835
• Update Time: 2025-06-26

2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(Trimethylammonio)acetate compound with 2-hydroxypropane-1,2,3-tricarboxylic acid (1:1)
• 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1)
• Betaine Citrate
• 2-(Trimethylammonio)acetate compound with 2-hydroxypropane-1,2,3-tricarboxylic acid
• Betain-dihydrogencitrat
• Einecs 241-648-6
• (Carboxymethyl)trimethylammonium dihydrogen citrate
• Methanaminium, 1-carboxy-N,N,N-trimethyl-, salt with 2-hydroxy-1,2,3-propanetricarboxylic acid (1:1)
• AK114604
• 9267AA
• AX8116548
• ST24027686
• 2-(Trimethylammonio)acetate compound with 2-hydroxypropane-1,2,3-tricarboxylic acid (1
• BETAINE CITRATE ISO 9001：2015 REACH
• 2-(Trimethylammonio)acetate 2-hydroxypropane-1,2,3-tricarboxylic acid salt

• MDL： MFCD06411579
• Inchi： 1S/C6H8O7.C5H11NO2/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5(7)8/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);4H2,1-3H3
• InChI Key： YKXUOESQDCXGIW-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(CC(O)=O)(CC(O)=O)O.C(=O)(C[N+](C)(C)C)[O-]

Computed Properties

• Exact Mass: 309.10600
• Monoisotopic Mass: 309.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 172.26000
• LogP: -2.80600
• Vapor Pressure: No data available

2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Alkaline

Additional information on 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1)

Introduction to 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) and CAS No. 17671-50-0

The compound CAS No. 17671-50-0, specifically referred to as 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1), represents a fascinating intersection of organic chemistry and biochemistry. This ionic compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals and material science. The molecular composition of this compound consists of a trimethylammonium cation paired with a zwitterionic species derived from 2-hydroxy-propane-1,2,3-tricarboxylic acid, forming a stable 1:1 salt.

At the heart of its chemical identity lies the trimethylammonio group, which imparts a strong cationic character to the molecule. This feature makes it particularly useful in environments where charge stabilization is crucial. The counterion, 2-hydroxy-propane-1,2,3-tricarboxylic acid, also known as citric acid trihydrate in its hydrated form, contributes to the compound's solubility and buffering capacity. Such characteristics are highly valuable in biochemical applications where maintaining pH homeostasis is essential.

Recent advancements in the field of drug delivery systems have highlighted the potential of this compound as a component in novel formulations. The ability of 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) to form stable complexes with other biomolecules has opened up avenues for its use in targeted drug delivery. For instance, studies have demonstrated its efficacy in enhancing the bioavailability of certain therapeutic agents by protecting them from rapid degradation in physiological conditions.

The structural versatility of this compound also makes it a promising candidate for applications in material science. Its ability to self-assemble into ordered structures has been explored in the development of hydrogels and polymers with tailored mechanical and chemical properties. These materials are particularly relevant in biomedical engineering, where scaffolds for tissue regeneration need to exhibit precise control over degradation rates and mechanical strength.

In the realm of biochemistry, the zwitterionic nature of 2-hydroxy-propane-1,2,3-tricarboxylic acid plays a pivotal role in mediating interactions between biomolecules. This property has been leveraged in the design of enzyme inhibitors and activators, where precise modulation of charge interactions is key to achieving desired biological outcomes. The trimethylammonio group further enhances these interactions by providing an additional site for hydrogen bonding and electrostatic interactions.

One particularly intriguing application lies in its use as a chelating agent for metal ions. The multiple carboxylate groups in 2-hydroxy-propane-1,2,3-tricarboxylic acid can coordinate with various metal cations, forming stable complexes. These complexes have shown promise in applications ranging from catalysis to environmental remediation. Moreover, the cationic nature of the trimethylammonium moiety allows for additional functionalization, enabling the design of hybrid compounds with enhanced properties.

The pharmaceutical industry has also begun to explore the potential of this compound as a co-solvent or stabilizer in drug formulations. Its ability to solubilize poorly water-soluble drugs while maintaining their stability has been particularly noteworthy. This property is especially valuable in oral and injectable formulations where drug solubility is often a limiting factor.

From an environmental perspective, the biodegradability of 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) presents an additional advantage. Unlike many synthetic compounds that persist in the environment for extended periods, this molecule can be efficiently broken down by natural processes. This characteristic aligns well with growing concerns about sustainable chemistry and green manufacturing practices.

Recent research has also highlighted its role in nanotechnology applications. The ability to incorporate this compound into nanocarriers has led to innovative approaches for drug delivery and imaging techniques. For example, functionalized nanoparticles coated with this compound have demonstrated improved targeting specificity and reduced toxicity compared to conventional formulations.

The synthesis of CAS No. 17671-50-0 involves carefully controlled reactions to ensure high purity and yield. Typically, it is synthesized by reacting trimethylamine with acetic acid followed by reaction with citric acid or its derivatives under controlled pH conditions. The stoichiometry must be precisely maintained to achieve the desired 1:1 ratio between the cationic and anionic components.

In conclusion,CAS No. 17671-50-0 stands as a testament to the ingenuity of modern chemical research. Its unique properties make it a versatile tool across multiple disciplines, from pharmaceuticals to materials science and environmental chemistry. As research continues to uncover new applications for this compound,its significance is likely to grow even further, driving innovation and progress in various scientific fields.